Cas no 1780170-65-1 (4,4,4-trifluoro-3-(6-methylpyridin-2-yl)butanoic acid)

• Product Name: 4,4,4-trifluoro-3-(6-methylpyridin-2-yl)butanoic acid
• CAS No: 1780170-65-1
• Molecular Formula: C₁₀H₁₀F₃NO₂
• Molecular Weight: 233.187113285065
• CID: 6266129
• PubChem ID: 83824088

4,4,4-trifluoro-3-(6-methylpyridin-2-yl)butanoic acid Properties

Names and Identifiers

• 4,4,4-trifluoro-3-(6-methylpyridin-2-yl)butanoic acid
• EN300-1944237
• 1780170-65-1

• InChIKey： RJHBUQZJHCOOOT-UHFFFAOYSA-N
• Inchi： 1S/C10H10F3NO2/c1-6-3-2-4-8(14-6)7(5-9(15)16)10(11,12)13/h2-4,7H,5H2,1H3,(H,15,16)
• SMILES： FC(C(C1C=CC=C(C)N=1)CC(=O)O)(F)F

Computed Properties

• Exact Mass: 233.06636305g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 3
• Monoisotopic Mass: 233.06636305g/mol
• Heavy Atom Count: 16
• Complexity: 255
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids